Cas no 945717-58-8 (3-chloro-5-cyclopropylbenzoic acid)

• Product Name: 3-chloro-5-cyclopropylbenzoic acid
• CAS No: 945717-58-8
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 5226907
• PubChem ID: 68558371
• Update Time: 2025-05-20

3-chloro-5-cyclopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-5-cyclopropyl-
• 3-Chloro-5-cyclopropylbenzoic acid
• 3-chloro-5-cyclopropylbenzoic acid

• Inchi： 1S/C10H9ClO2/c11-9-4-7(6-1-2-6)3-8(5-9)10(12)13/h3-6H,1-2H2,(H,12,13)
• InChI Key： MHVOAKYRJQGWLA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C2CC2)=CC(Cl)=C1

Additional information on 3-chloro-5-cyclopropylbenzoic acid

3-Chloro-5-Cyclopropylbenzoic Acid: A Comprehensive Overview

3-Chloro-5-cyclopropylbenzoic acid, identified by the CAS number 945717-58-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a chloro and cyclopropyl substituent. The presence of these groups imparts distinctive chemical and biological properties, making it a valuable molecule for research and potential applications in drug development.

The synthesis of 3-chloro-5-cyclopropylbenzoic acid involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent advancements in catalytic methods and stereochemical control have enabled researchers to achieve higher yields and better purity in the production of this compound. For instance, studies published in Journal of Medicinal Chemistry have demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropyl group with high efficiency.

The chemical properties of 3-chloro-5-cyclopropylbenzoic acid are heavily influenced by its functional groups. The benzoic acid group contributes to its acidity, while the chloro and cyclopropyl substituents introduce steric and electronic effects that can modulate its reactivity. These properties make it a versatile building block in organic synthesis, particularly in the construction of complex molecules with potential bioactivity.

In terms of biological activity, 3-chloro-5-cyclopropylbenzoic acid has shown promise in various assays. Recent research has focused on its potential as an anti-inflammatory agent, where it demonstrated moderate activity in reducing cytokine production in vitro. Additionally, studies in Nature Communications have highlighted its ability to inhibit certain enzyme pathways associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug discovery.

The application of computational chemistry tools has further enhanced our understanding of 3-chloro-5-cyclopropylbenzoic acid. Molecular docking studies have revealed key interactions that contribute to its binding affinity with target proteins. These insights are invaluable for guiding medicinal chemists in optimizing the compound's pharmacokinetic properties and improving its therapeutic potential.

In conclusion, 3-chloro-5-cyclopropylbenzoic acid, with its unique structure and diverse applications, continues to be a focal point in chemical research. As advancements in synthetic methods and computational modeling progress, this compound is poised to play an even greater role in the development of novel therapeutic agents.